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Compound of Interest

Compound Name: (E)-5-Decen-1-yl acetate
CAS No.: 38421-90-8
Cat. No.: B107312
Get Quote
. J

For immediate reference, treat (E)-5-Decen-1-yl acetate as hazardous chemical waste. Due to
its potential as a skin and eye irritant and its toxicity to aquatic life, it is imperative that this
substance is not disposed of down the drain or in regular trash.[1][2] Adherence to the following
procedural steps, aligned with standard laboratory safety practices, is crucial for ensuring
personal safety and environmental compliance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are in a well-ventilated area, preferably
within a chemical fume hood. All personnel handling (E)-5-Decen-1-yl acetate waste must
wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant gloves (e.g., nitrile).
o Eye Protection: Safety goggles or a face shield.

* Body Protection: A lab coat.
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Waste Classification and Segregation

Proper segregation of chemical waste is fundamental to safe disposal.[3]

o Hazardous Waste Determination: (E)-5-Decen-1-yl acetate and any materials contaminated
with it must be classified as hazardous chemical waste.[3]

o Waste Stream Separation:

o Liquid Waste: Collect all solutions containing (E)-5-Decen-1-yl acetate in a dedicated,
leak-proof hazardous waste container.[3] Do not mix with other waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.[3] It is best practice to separate halogenated and non-halogenated solvent
waste.[4]

o Solid Waste: Dispose of contaminated items such as gloves, absorbent pads, and pipette
tips in a separate, clearly labeled container for solid hazardous waste.[3]

o Sharps: Any contaminated sharps (e.g., needles, glass pipettes) must be placed in a
designated, puncture-proof sharps container for hazardous waste.[3]

Waste Collection and Container Management

The integrity and labeling of waste containers are critical for safe storage and transport.

o Container Compatibility: Use containers made of materials compatible with (E)-5-Decen-1-yl
acetate and any associated solvents. The container must have a secure, screw-on cap to
prevent leaks and evaporation.[3]

o Labeling: Immediately affix a "Hazardous Waste" label to the container.[3] The label must
include:

o The full chemical name: "(E)-5-Decen-1-yl acetate".
o Approximate concentrations and quantities of all components in the container.[3]

o The date when waste was first added.[3]
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o Appropriate hazard warnings (e.g., Irritant, Environmentally Hazardous).

On-Site Storage and Accumulation

Waste must be stored safely in a designated area within the laboratory pending pickup by
disposal professionals.

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, such as
within a chemical fume hood or on a laboratory bench away from high-traffic areas.[3][5] The
SAA must not be near sinks or floor drains.[5]

Secondary Containment: Place the primary waste container inside a larger, chemical-
resistant secondary container (like a containment bin) to mitigate spills.[3][5]

Segregation of Incompatibles: Store the waste away from incompatible materials. While
specific incompatibility data for (E)-5-Decen-1-yl acetate is not detailed in the provided
results, a general best practice is to store acetate waste away from strong oxidizing agents,
strong acids, and strong bases.[6][7]

Final Disposal Procedure

The ultimate disposal of (E)-5-Decen-1-yl acetate must be conducted by licensed
professionals.

o Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to schedule a pickup.[6]

Provide Information: Be prepared to provide a detailed description of the waste, including its
composition and volume, to the disposal service.[6]

Do Not Treat Independently: Unless it is part of an established and approved experimental
protocol, do not attempt to neutralize or treat the chemical waste yourself.[8]

Quantitative Data and Chemical Properties

For safe handling and disposal, it is useful to be aware of the key properties of (E)-5-Decen-1-
yl acetate.
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Property Value Reference
Molecular Formula C12H2202 [1]
Molecular Weight 198.3 g/mol [1]
Appearance Clear Yellow Oill [1]

Boiling Point 210.5 £ 0.0 °C (at 760 Torr) [1]

Flash Point 62.2+ 0.0 °C [1][9]
Density 0.886 £ 0.06 g/cm3 (at 20°C) [1]

Storage Temperature -20°C (for pure substance) [1]

Experimental Protocols

No specific experimental protocols for the in-laboratory treatment or neutralization of (E)-5-
Decen-1-yl acetate were found. The standard and recommended procedure is direct disposal
via a licensed hazardous waste management service.[6][10]

Disposal Workflow Diagram

The following diagram illustrates the step-by-step workflow for the proper disposal of (E)-5-
Decen-1-yl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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